![molecular formula C14H11BrN2O3 B2590445 (E)-N'-(5-bromo-2-hydroxybenzylidene)-2-hydroxybenzohydrazide CAS No. 1099592-37-6](/img/structure/B2590445.png)
(E)-N'-(5-bromo-2-hydroxybenzylidene)-2-hydroxybenzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N'-(5-bromo-2-hydroxybenzylidene)-2-hydroxybenzohydrazide, also known as BH, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a hydrazone derivative that has been synthesized using various methods. The purpose of
Scientific Research Applications
Synthesis and Structural Analysis
Researchers have focused on synthesizing and characterizing hydrazones based on hydrazides of o- and p-hydroxybenzoic acids, including the compound . These studies often employ X-ray diffraction analysis to explore the spatial structure of these compounds, providing insights into their potential interactions and reactivity (Nurkenov et al., 2017). Additionally, spectral analysis techniques such as FT-IR, FT-Raman, NMR, and UV-Visible have been utilized for the detailed characterization of these compounds, which helps in understanding their chemical properties and potential applications (Raja et al., 2017).
Biological Activities
The compound and its derivatives have been evaluated for their biological activities, particularly towards enzymes such as cathepsin E and elastase of human neutrophils. These studies are significant for understanding the compound's potential therapeutic applications (Nurkenov et al., 2017). Further, molecular docking studies have been conducted to predict the compound's interaction with antifungal proteins, indicating its potential in treating fungal infections (Raja et al., 2017).
Antimicrobial and Antitumor Properties
Some studies have focused on the antimicrobial properties of the compound, demonstrating its effectiveness against various bacterial strains. This research is crucial for developing new antimicrobial agents in the face of rising antibiotic resistance (Sun et al., 2020). Additionally, the compound has been evaluated for its antitumor activities, showing potential as an antiproliferative agent against human tumor cell lines, which could lead to new cancer therapies (Sutradhar et al., 2017).
properties
IUPAC Name |
N-[(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]-2-hydroxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrN2O3/c15-10-5-6-12(18)9(7-10)8-16-17-14(20)11-3-1-2-4-13(11)19/h1-8,18-19H,(H,17,20)/b16-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJYRTKAXLIHPGV-LZYBPNLTSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NN=CC2=C(C=CC(=C2)Br)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C(=O)N/N=C/C2=C(C=CC(=C2)Br)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.